Cas no 111170-56-0 (Benzeneacetic acid, a-methyl-, ethyl ester, (aR)-)

Benzeneacetic acid, a-methyl-, ethyl ester, (aR)- structure
111170-56-0 structure
Product Name:Benzeneacetic acid, a-methyl-, ethyl ester, (aR)-
CAS No:111170-56-0
MF:C11H14O2
MW:178.227663516998
CID:138720
PubChem ID:7204861
Update Time:2025-04-19

Benzeneacetic acid, a-methyl-, ethyl ester, (aR)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-methyl-, ethyl ester, (aR)-
    • (S)-2-PHENYLPROPIONATE ETHYL
    • ETHYL (S)-2-PHENYLPROPIONATE
    • ethyl (2S)-2-phenylpropanoate
    • (R)-ethyl 2-phenylpropanoate
    • (+)-Ethyl hydratropate
    • SCHEMBL5983555
    • 111170-56-0
    • AKOS006293239
    • Benzeneacetic acid,a-methyl-,ethyl ester,(ar)-
    • UTUVIKZNQWNGIM-VIFPVBQESA-N
    • (s)-(+)-ethyl 2-phenylpropionate
    • (S)-ethyl 2-phenylpropanoate
    • Inchi: 1S/C11H14O2/c1-3-13-11(12)9(2)10-7-5-4-6-8-10/h4-9H,3H2,1-2H3/t9-/m0/s1
    • InChI Key: UTUVIKZNQWNGIM-VIFPVBQESA-N
    • SMILES: O(CC)C([C@@H](C)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 178.09942
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.012
  • Boiling Point: 232.2°C at 760 mmHg
  • Flash Point: 93.6°C
  • Refractive Index: 1.496
  • PSA: 26.3
  • LogP: 2.35320
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